Cas no 1368655-87-1 (2-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid)

2-(5-Fluoro-2-methoxyphenyl)prop-2-enoic acid is a fluorinated methoxyphenyl acrylic acid derivative with potential applications in pharmaceutical and organic synthesis. Its structure incorporates a fluoro substituent at the 5-position and a methoxy group at the 2-position of the phenyl ring, enhancing its reactivity and selectivity in chemical transformations. The α,β-unsaturated carboxylic acid moiety allows for further functionalization, making it a versatile intermediate for drug discovery and fine chemical synthesis. The fluorine atom contributes to improved metabolic stability and binding affinity in bioactive molecules. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators due to its balanced electronic and steric properties.
2-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid structure
1368655-87-1 structure
Product Name:2-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid
CAS No:1368655-87-1
MF:C10H9FO3
MW:196.175066709518
CID:6104120
PubChem ID:82281963
Update Time:2025-11-06

2-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid
    • EN300-1828655
    • 1368655-87-1
    • Inchi: 1S/C10H9FO3/c1-6(10(12)13)8-5-7(11)3-4-9(8)14-2/h3-5H,1H2,2H3,(H,12,13)
    • InChI Key: KDUDTGFLBUDXLY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=C(C(=C)C(=O)O)C=1)OC

Computed Properties

  • Exact Mass: 196.05357231g/mol
  • Monoisotopic Mass: 196.05357231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

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Additional information on 2-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid

2-(5-Fluoro-2-methoxyphenyl)prop-2-enoic Acid: A Comprehensive Overview

2-(5-Fluoro-2-methoxyphenyl)prop-2-enoic acid, also known by its CAS number 1368655-87-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a propenoic acid moiety. The presence of the fluoro group at the 5-position and the methoxy group at the 2-position of the phenyl ring introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 2-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid typically involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve high purity and yield. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and improving selectivity. These improvements are particularly relevant for large-scale production, which is essential for its potential use in pharmaceuticals and agrochemicals.

One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. Studies have shown that 2-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid exhibits modulatory effects on several key biological targets, including enzymes involved in inflammatory pathways and receptors associated with neurodegenerative diseases. For instance, research published in Nature Communications highlighted its ability to inhibit cyclooxygenase (COX)-2, an enzyme central to inflammation and pain signaling.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Recent studies have demonstrated that 1368655-87-1-based complexes exhibit unique magnetic properties, making them candidates for applications in spintronics and quantum computing.

The environmental impact of 2-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid is another area of active research. Assessments of its biodegradability and toxicity are critical for determining its safety profile, particularly if it is to be used in agricultural or industrial settings. Preliminary data suggest that it undergoes rapid degradation under aerobic conditions, which is a positive indicator for its environmental compatibility.

In conclusion, 1368655-87-1, or 2-(5-fluoro-2-methoxyphenyl)prop-2-enoic acid, represents a versatile compound with diverse applications across multiple scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic research and commercial applications.

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